Cas no 2034305-80-9 (N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide)

N-{[3-(4,4-Difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide is a synthetic small molecule featuring a 1,2,4-oxadiazole core substituted with a 4,4-difluorocyclohexyl group and an N-(3-phenylpropanoyl)aminomethyl moiety. This compound exhibits potential as a bioactive scaffold due to its unique structural characteristics, including the electron-withdrawing difluorocyclohexyl group enhancing metabolic stability and the phenylpropanamide side chain contributing to target binding affinity. The 1,2,4-oxadiazole heterocycle provides rigidity and improved pharmacokinetic properties. Its balanced lipophilicity, conferred by the cyclohexyl and phenyl groups, suggests favorable membrane permeability. This molecule may serve as a valuable intermediate for medicinal chemistry applications, particularly in the development of enzyme inhibitors or receptor modulators targeting neurological or metabolic disorders. The presence of fluorine atoms further enhances its potential for PET tracer development.

N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide structure

2034305-80-9 structure

Product Name:N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide

CAS No:2034305-80-9

MF:C₁₈H₂₁F₂N₃O₂

MW:349.375051259995

CID:5332855

Update Time:2025-07-02

N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

- N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-3-phenylpropanamide
- N-[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl]-3-phenylpropanamide
- N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide
- Inchi： 1S/C18H21F2N3O2/c19-18(20)10-8-14(9-11-18)17-22-16(25-23-17)12-21-15(24)7-6-13-4-2-1-3-5-13/h1-5,14H,6-12H2,(H,21,24)
- InChI Key： QXRPGEDZRSIAIB-UHFFFAOYSA-N
- SMILES： FC1(CCC(C2=NOC(CNC(CCC3C=CC=CC=3)=O)=N2)CC1)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 434
XLogP3: 3.1
Topological Polar Surface Area: 68

N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6559-3606-2μmol	N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide	2034305-80-9	2μmol	$85.5	2023-09-08
Life Chemicals	F6559-3606-5μmol	N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide	2034305-80-9	5μmol	$94.5	2023-09-08
Life Chemicals	F6559-3606-10μmol	N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide	2034305-80-9	10μmol	$103.5	2023-09-08
Life Chemicals	F6559-3606-20μmol	N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide	2034305-80-9	20μmol	$118.5	2023-09-08
Life Chemicals	F6559-3606-1mg	N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide	2034305-80-9	1mg	$81.0	2023-09-08
Life Chemicals	F6559-3606-2mg	N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide	2034305-80-9	2mg	$88.5	2023-09-08
Life Chemicals	F6559-3606-3mg	N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide	2034305-80-9	3mg	$94.5	2023-09-08
Life Chemicals	F6559-3606-4mg	N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide	2034305-80-9	4mg	$99.0	2023-09-08
Life Chemicals	F6559-3606-5mg	N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide	2034305-80-9	5mg	$103.5	2023-09-08
Life Chemicals	F6559-3606-10mg	N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide	2034305-80-9	10mg	$118.5	2023-09-08

N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide

Recent Advances in the Study of N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide (CAS: 2034305-80-9)

In recent years, the compound N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide (CAS: 2034305-80-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of the 1,2,4-oxadiazole ring and the difluorocyclohexyl moiety contributes to its distinct pharmacological properties, making it a subject of intense investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Research indicates that it exhibits high affinity for specific protein targets involved in inflammatory and neurodegenerative pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2034305-80-9 acts as a potent modulator of the NLRP3 inflammasome, a key player in chronic inflammatory diseases. The study employed a combination of in vitro assays and molecular docking simulations to validate its binding affinity and inhibitory effects.

Another area of interest is the compound's potential application in oncology. Preliminary findings from a collaborative research effort between academic and industrial laboratories suggest that 2034305-80-9 may inhibit the proliferation of certain cancer cell lines by targeting the PI3K/AKT/mTOR pathway. These findings were presented at the 2024 American Association for Cancer Research (AACR) Annual Meeting, highlighting the compound's versatility and therapeutic promise.

The synthetic route and optimization of 2034305-80-9 have also been a focal point of recent research. A study published in Organic & Biomolecular Chemistry detailed an improved synthetic protocol that enhances yield and purity while reducing the environmental impact of the production process. This advancement is critical for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain. The pharmacokinetic profile of 2034305-80-9, including its bioavailability and metabolic stability, requires further investigation. Ongoing studies are employing advanced techniques such as LC-MS/MS and PET imaging to address these questions and optimize the compound's drug-like properties.

In conclusion, N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide (2034305-80-9) represents a compelling candidate for further development in multiple therapeutic areas. Its unique chemical structure and demonstrated biological activities underscore its potential as a lead compound. Future research should focus on comprehensive preclinical evaluations to fully elucidate its therapeutic efficacy and safety profile.